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Compound of Interest

Compound Name: 2-cyclooctylacetic acid
CAS No.: 4744-83-6

Cat. No.: B6147844

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]

2-Cyclooctylacetic acid (CAS: 4744-83-6) is a lipophilic carboxylic acid building block used

primarily in the synthesis of pharmaceutical candidates targeting G-protein coupled receptors
(GPCRSs) and enzyme inhibitors where a bulky, hydrophobic moiety is required for binding
affinity.[1][2]

Unlike common reagents, this compound occupies a "middle space" in safety data availability—
it is well-characterized structurally but lacks the extensive toxicological testing of its smaller
homologs (e.g., cyclohexylacetic acid). Therefore, this guide applies a Structure-Activity
Relationship (SAR) based safety protocol, treating the substance with elevated precautions
due to its predicted high lipophilicity and potential for enhanced dermal absorption.

Chemical Identification Matrix
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Parameter Detail

IUPAC Name 2-Cyclooctylacetic acid

Common Synonyms Cyclooctaneacetic acid; Cyclooctylacetic acid
CAS Number 4744-83-6

Molecular Formula

Molecular Weight 170.25 g/mol

SMILES OC(=0)Ccc1ccececececect

A cyclooctane ring attached to an acetic acid

Structure Description ] )
side chain.

Physicochemical Profiling & Stability

Understanding the physical state is the first step in exposure control. As the ring size increases
from C6 (cyclohexyl) to C8 (cyclooctyl), the lipophilicity (

) increases significantly, altering both solubility and biological barrier penetration.

Physical Properties Table
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Property

Value | Prediction

Experimental Note

Physical State

Solid or Viscous Semi-Solid

Trend indicates MP increases

with ring size.

Melting Point

45-55 °C (Predicted)

Low-melting solid; may liquefy

in warm labs.

Boiling Point

~280 °C (Predicted at 760
mmHg)

Low volatility at STP, but

generates fumes upon heating.

LogP (Lipophilicity)

3.2 — 3.8 (Predicted)

High. Significant potential for

skin absorption.

pKa

~4.75

Typical for aliphatic carboxylic

acids.

Solubility

DMSO, Methanol, DCM, Ethyl

Acetate

Insoluble in water.

Expert Insight: The high LogP (>3) suggests that latex gloves are insufficient. This compound

will partition rapidly into lipid bilayers (skin). Nitrile or Neoprene gloves are mandatory.

Hazard Identification & Toxicology (GHS)

While specific

data for the cyclooctyl variant is sparse, we utilize Read-Across Toxicology from the
homologous series (Cyclohexylacetic acid, CAS 5292-21-7) to establish a baseline hazard

profile.

GHS Classification (Derived)

» Signal Word:WARNING

e Hazard Statements:

o H315: Causes skin irritation.[3][4][5][6]

o H319: Causes serious eye irritation.[3][5]
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o H335: May cause respiratory irritation.[3][5][6]

Precautionary Principle (The "Research Chemical"
Protocol)

Because this is a research chemical, we must assume potential unknown chronic toxicity. The
cyclooctyl ring is metabolically distinct from smaller rings; oxidative metabolism could yield

reactive intermediates.

Key Risk:Irritation + Occlusion. If this solid/oil contacts the skin and is covered (e.g., by a
contaminated watch band or tight clothing), the lipophilic acid can cause severe chemical burns
that are not immediately painful (insidious onset).

Engineering Controls & Personal Protective
Equipment (PPE)[4]

This section details the "Defense” layer of the safety protocol.[7] We move beyond generic
advice to specific, causality-based requirements.

Hierarchy of Controls Workflow
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Risk Assessment: 4744-83-6

Check Physical State
(Solid vs. Melt)

Dust/Vapor Risk

Engineering Control:
Fume Hood (Face Velocity > 100 fpm)

Secondary Barrier

PPE Selection:
Nitrile (Double) + Safety Glasses

Process:
Weighing & Synthesis

Click to download full resolution via product page

Figure 1: Decision logic for exposure control. Note that engineering controls (ventilation) take

precedence over PPE.

Specific PPE Requirements[11][12]

* Respiratory Protection:
o Standard: Handle inside a certified chemical fume hood.

o Exception: If weighing fine powder outside a hood (discouraged), use a P95 or N95
particulate respirator to prevent inhalation of acidic dust.

¢ Hand Protection (Critical):

o Material: Nitrile Rubber (Minimum thickness 0.11 mm).
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o Protocol:Double gloving is recommended during synthesis steps involving organic
solvents (DCM/DMF), as the solvent acts as a carrier vehicle, dragging the lipophilic acid
through the glove material.

» Eye Protection:

o Chemical splash goggles or safety glasses with side shields. Contact lenses should not be
worn when handling lipophilic irritants.

Handling & Synthesis Protocols
Weighing and Transfer

 Static Risk: Crystalline organic acids can generate static charge. Use an antistatic gun or
ionizer if the powder is flighty.

e Tools: Use glass or stainless steel spatulas. Avoid reactive metals (aluminum) which may
corrode over time if left in contact with the acid in humid environments.

Reaction Setup

e Incompatibility:
o Strong Oxidizers: (e.qg.,

, Chromic acid). The cyclooctane ring is susceptible to oxidation.

o Strong Bases: Exothermic neutralization occurs.
o Reducing Agents: (e.g.,

). Will generate hydrogen gas and heat; ensure proper venting.

Emergency Response & Spill Management

In the event of exposure, the lipophilicity of the compound requires specific decontamination
steps (soap is essential, water alone is insufficient).

Spill Response Logic
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Neutralization:
Sodium Bicarbonate (NaHCO3)

Assess Volume &

Containment: Clean Up:
State (Solid/Liquid) Absorbent Pads / Sand

Solvent Wipe (Ethanol) -> Soap/Water

Disposal:
Solid Hazardous Waste

Spill Detected

Click to download full resolution via product page

Figure 2: Step-by-step workflow for neutralizing and cleaning spills of 2-cyclooctylacetic acid.

First Aid Measures

o Skin Contact: Immediately wash with soap and copious water.[4][6][7] Causality: Water alone
will bead off the lipophilic acid; soap is required to emulsify and remove it.

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[41[7]

 Ingestion: Do NOT induce vomiting. The acidic nature could cause secondary damage to the
esophagus.

Storage & Waste Disposal
Stability and Storage

o Conditions: Store in a cool, dry place (

is preferred for long-term stability to prevent slow oxidation or "sweating" of the solid).

o Container: Borosilicate glass or HDPE.

 Shelf Life: Re-test purity annually. Look for discoloration (yellowing), which indicates
oxidation of the cycloalkyl ring.

Waste Disposal[11]

o Classification: Hazardous Chemical Waste.
o Stream: Combustible / Organic waste stream.

¢ Neutralization: Can be neutralized with dilute NaOH before disposal if required by local site
EHS protocols, but direct incineration via a licensed contractor is standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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